![molecular formula C18H21NO4S B4404570 N-[2-(3,5-dimethylphenoxy)ethyl]-4-(methylsulfonyl)benzamide](/img/structure/B4404570.png)
N-[2-(3,5-dimethylphenoxy)ethyl]-4-(methylsulfonyl)benzamide
Overview
Description
N-[2-(3,5-dimethylphenoxy)ethyl]-4-(methylsulfonyl)benzamide, also known as Compound A, is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has shown promising results in various studies, making it a popular choice for researchers in the fields of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of N-[2-(3,5-dimethylphenoxy)ethyl]-4-(methylsulfonyl)benzamide A is not fully understood, but it is believed to act by inhibiting the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a key role in inflammation and immune response. By inhibiting NF-κB activation, this compound A can reduce inflammation and modulate the immune system.
Biochemical and Physiological Effects:
This compound A has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), and increase the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). Additionally, this compound A has been shown to reduce the proliferation of cancer cells and improve glucose tolerance in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[2-(3,5-dimethylphenoxy)ethyl]-4-(methylsulfonyl)benzamide A in lab experiments is its relatively low toxicity and high solubility in water. This makes it a safe and easy-to-use compound for researchers. However, one limitation of using this compound A is its relatively short half-life, which can make it difficult to study its long-term effects.
Future Directions
There are several future directions for research on N-[2-(3,5-dimethylphenoxy)ethyl]-4-(methylsulfonyl)benzamide A. One potential direction is the development of this compound A-based drugs for the treatment of autoimmune diseases and cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound A and its potential effects on other signaling pathways. Finally, more research is needed to determine the long-term effects of this compound A and its potential toxicity in humans.
In conclusion, this compound, or this compound A, is a promising compound for scientific research due to its anti-inflammatory, anti-tumor, and anti-diabetic properties. Its relatively low toxicity and high solubility in water make it a popular choice for researchers, and there are several potential future directions for research on this compound.
Scientific Research Applications
N-[2-(3,5-dimethylphenoxy)ethyl]-4-(methylsulfonyl)benzamide A has been widely used in scientific research due to its potential applications in various fields. It has been shown to have anti-inflammatory, anti-tumor, and anti-diabetic properties, making it a promising candidate for drug development. Additionally, this compound A has been shown to modulate the immune system, making it a potential treatment for autoimmune diseases.
properties
IUPAC Name |
N-[2-(3,5-dimethylphenoxy)ethyl]-4-methylsulfonylbenzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21NO4S/c1-13-10-14(2)12-16(11-13)23-9-8-19-18(20)15-4-6-17(7-5-15)24(3,21)22/h4-7,10-12H,8-9H2,1-3H3,(H,19,20) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KNEANAOFGHYHOX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)OCCNC(=O)C2=CC=C(C=C2)S(=O)(=O)C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21NO4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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